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Compound of Interest

Compound Name: 1,6-Cyclodecanedione

Cat. No.: B1615606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
1,6-cyclodecanedione, with a focus on its melting and boiling points. This document is
intended to serve as a valuable resource for professionals in research and development who
require accurate physical data for this compound in their work.

Introduction to 1,6-Cyclodecanedione

1,6-Cyclodecanedione is a cyclic organic compound with the chemical formula C10H1602. It
belongs to the class of diketones and is characterized by a ten-membered carbon ring
containing two ketone functional groups at the 1 and 6 positions. This structure makes it a
subject of interest in various fields of organic chemistry, including conformational analysis and
as a precursor in the synthesis of more complex molecules. A precise understanding of its
physical properties is fundamental for its application and manipulation in a laboratory setting.

Physical Properties

The determination of a compound's melting and boiling points serves as a crucial first step in its
characterization, offering insights into its purity and the nature of its intermolecular forces.

Quantitative Data Summary

The available physical property data for 1,6-cyclodecanedione is summarized in the table
below. It is important to note that while a boiling point has been reported by chemical suppliers,
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a specific, experimentally determined melting point is not readily available in publicly accessible
literature. The National Institute of Standards and Technology (NIST) has indicated the
availability of critically evaluated thermophysical data, including triple point temperature,
through its subscription-based Web Thermo Tables (WTT).[1][2]

Physical Property Value Source
Molecular Formula C10H1602 [3]
Molecular Weight 168.23 g/mol [3114]
Boiling Point approx. 295.9 °C at 760 mmHg  [4][5]
Melting Point Data not publicly available

CAS Registry Number 38734-05-3 [4]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
melting and boiling points for organic compounds like 1,6-cyclodecanedione.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
following is a general protocol for melting point determination using a capillary method.

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry sample of 1,6-
cyclodecanedione is packed into a capillary tube, which is sealed at one end. The packing
should be compact to ensure uniform heat transfer.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated block or an oil bath and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range.

» Purity Indication: A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.
A broad melting range suggests the presence of impurities.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The normal boiling point is measured at an atmospheric pressure of 760 mmHg.

Methodology (Micro Boiling Point Determination):

Sample Preparation: A small volume (a few drops) of liquid 1,6-cyclodecanedione is placed
in a small test tube or a fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Heating: The test tube is attached to a thermometer and heated in a suitable apparatus, such
as a Thiele tube or a heating block.

o Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heating is continued until a steady stream of bubbles is
observed.

o Cooling and Measurement: The heat source is then removed, and the liquid is allowed to
cool. The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination and reporting of the
physical properties of a chemical compound like 1,6-cyclodecanedione.
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Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.1,6-Cyclodecanedione [webbook.nist.gov]
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e 4.1,6-Cyclodecanedione (CAS 38734-05-3) - Supplier [benchchem.com]
e 5.38734-05-3 | cyclodecane-1,6-dione [chemindex.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,6-Cyclodecanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615606#physical-properties-of-1-6-
cyclodecanedione-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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